

Application Notes and Protocols for Cell Viability Assays in ADC Potency Testing

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Anti-CCL2 (Carlumab)-SPDB-DM4

Cat. No.: B10800616

[Get Quote](#)

Introduction to Antibody-Drug Conjugates (ADCs) and the Critical Role of Potency Testing

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted cancer therapies, combining the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic drugs.[1][2] This innovative approach allows for the precise delivery of chemotherapy agents directly to tumor cells, thereby enhancing efficacy while minimizing systemic toxicity.[1] The mechanism of action for an ADC involves several key steps: the ADC circulates in the bloodstream and binds to a specific antigen on the surface of a cancer cell.[1][3] This binding triggers the internalization of the ADC-antigen complex, typically through receptor-mediated endocytosis.[1][4] Once inside the cell, the complex is trafficked to lysosomes, where the linker connecting the antibody and the cytotoxic payload is cleaved, releasing the active drug.[1][5] The released payload can then exert its cytotoxic effects, often by damaging DNA or interfering with microtubule polymerization, ultimately leading to apoptosis or cell death.[4][5]

Potency assays are a regulatory requirement and a critical component of ADC development and manufacturing.[6][7] They are designed to measure the biological activity of the ADC, ensuring that each batch of the product is consistently effective.[6][7] For ADCs, potency is a reflection of the entire process, from antigen binding and internalization to drug release and

cytotoxicity.[6] Therefore, cell-based viability assays are indispensable tools for quantifying the cytotoxic potential of ADCs and are integral to their development and quality control.[8][9]

Principles of Cell Viability Assays for ADC Potency Testing

Cell viability assays are used to determine the number of living cells in a population after exposure to a therapeutic agent like an ADC. Two of the most commonly employed assays in this context are the MTT and the CellTiter-Glo assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells as an indicator of their viability.[10][11] The core principle of this assay lies in the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow tetrazolium salt, MTT, into a purple formazan product.[10][11][12] This conversion only occurs in viable cells with intact mitochondrial function.[12] The resulting insoluble formazan crystals are then solubilized, and the absorbance of the solution is measured using a spectrophotometer, typically at a wavelength of 570-590 nm.[12] The intensity of the purple color is directly proportional to the number of viable cells.[10][12]

CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a luminescent method that quantifies the amount of adenosine triphosphate (ATP) present in a cell population, which is a key indicator of metabolically active, viable cells.[13][14][15] The assay utilizes a thermostable luciferase enzyme that, in the presence of ATP and luciferin, catalyzes a reaction that produces light (luminescence).[13][14] The amount of luminescence generated is directly proportional to the amount of ATP, and therefore, to the number of viable cells in the culture.[13][16] The "add-mix-measure" format of this assay makes it particularly amenable to high-throughput screening.[14][16]

Comparative Analysis of MTT and CellTiter-Glo for ADC Potency Testing

Choosing the appropriate cell viability assay is crucial for obtaining accurate and reproducible ADC potency data. Both MTT and CellTiter-Glo have distinct advantages and disadvantages.

Feature	MTT Assay	CellTiter-Glo® Luminescent Assay
Principle	Measures metabolic activity via reduction of tetrazolium salt by mitochondrial dehydrogenases.[12][17]	Quantifies ATP as an indicator of metabolically active cells using a luciferase reaction.[13][14][16]
Assay Endpoint	Colorimetric (Absorbance).[8]	Luminescent (Light Emission).[8]
Sensitivity	Moderate.[8]	High; can detect as few as 15 cells.[15][18]
Linearity	Good, but can be dependent on cell density.[8]	Excellent over a wide range of cell numbers.[8]
Assay Time	Longer (2-5 hours), includes formazan solubilization step.[8]	Shorter (10-30 minutes).[8]
Throughput	Moderate; additional solubilization step can be cumbersome for high-throughput screening.	High; homogeneous "add-mix-measure" format is ideal for automated screening.[16][19]
Interference	Potential for interference from colored compounds and reducing agents.[12] The formazan crystals require a solubilization step which can introduce variability.[12]	Less susceptible to interference from colored compounds.
Cost	Generally less expensive per assay.[11]	Higher cost per assay compared to colorimetric methods.[8]

Summary: For ADC potency testing, the CellTiter-Glo® assay often offers advantages in terms of sensitivity, speed, and suitability for high-throughput applications.^[20] Its luminescent readout is generally less prone to interference than the colorimetric MTT assay. However, the MTT assay remains a widely used and cost-effective method, particularly for smaller-scale experiments.^[11] The choice between the two will depend on the specific requirements of the study, including throughput needs, sensitivity requirements, and budget constraints.

Experimental Protocols

MTT Assay Protocol for ADC Potency

This protocol is a guideline and should be optimized for specific cell lines and ADCs.

Materials:

- Target cancer cell line
- Complete cell culture medium
- Antibody-Drug Conjugate (ADC)
- MTT solution (5 mg/mL in sterile PBS)^[12]
- Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)^[8]
- 96-well clear, flat-bottom microplates
- Microplate reader capable of measuring absorbance at 570 nm

Procedure:

- **Cell Seeding:** Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.^[8] Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.^[8]
- **ADC Treatment:** Prepare serial dilutions of the ADC in complete culture medium. Remove the existing medium from the cells and add 100 µL of the diluted ADC to the appropriate wells. Include untreated control wells containing medium only.^[8]

- Incubation: Incubate the plate for a duration relevant to the ADC's mechanism of action (e.g., 72-120 hours).
- MTT Addition: Add 20 μ L of MTT solution to each well and incubate for 2-4 hours at 37°C, protecting the plate from light.[8]
- Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 μ L of solubilization solution to each well to dissolve the purple formazan crystals.[8] Incubate the plate at room temperature in the dark for at least 2 hours, or until the crystals are fully dissolved.[8]
- Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]
- Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

CellTiter-Glo® Luminescent Cell Viability Assay Protocol for ADC Potency

This protocol is based on the manufacturer's instructions and should be optimized for specific experimental conditions.


Materials:

- Target cancer cell line
- Complete cell culture medium
- Antibody-Drug Conjugate (ADC)
- CellTiter-Glo® Reagent
- Opaque-walled 96-well plates (to prevent signal crosstalk)
- Luminometer

Procedure:


- **Cell Seeding:** Seed cells into an opaque-walled 96-well plate at an optimal density in 100 μL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO_2 incubator.
- **ADC Treatment:** Treat the cells with serial dilutions of the ADC. Include untreated control wells.
- **Incubation:** Incubate the plate for the desired duration (e.g., 72-120 hours).
- **Plate Equilibration:** Equilibrate the plate to room temperature for approximately 30 minutes. [\[13\]](#)[\[16\]](#)
- **Reagent Addition:** Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., add 100 μL of reagent to 100 μL of medium). [\[13\]](#)[\[16\]](#)
- **Cell Lysis:** Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. [\[13\]](#)[\[16\]](#)
- **Signal Stabilization:** Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal. [\[13\]](#)[\[16\]](#)
- **Luminescence Measurement:** Measure the luminescence using a luminometer.
- **Data Analysis:** Calculate the percentage of cell viability relative to the untreated control and determine the IC_{50} value.

Visualizations



[Click to download full resolution via product page](#)

Figure 1: General mechanism of action of an Antibody-Drug Conjugate (ADC).



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Mechanism of Action of Antibody-Drug Conjugates \(ADC\) \[bocsci.com\]](#)
- [2. youtube.com \[youtube.com\]](#)
- [3. Overview: Mechanism of Action of ADC – Creative Biolabs ADC Blog \[creative-biolabs.com\]](#)
- [4. Antibody–drug conjugates in cancer therapy: mechanisms and clinical studies - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. casss.org \[casss.org\]](#)
- [7. drugtargetreview.com \[drugtargetreview.com\]](#)
- [8. benchchem.com \[benchchem.com\]](#)
- [9. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [10. creative-diagnostics.com \[creative-diagnostics.com\]](#)
- [11. PRINCIPLES AND APPLICATIONS OF CELL VIABILITY ASSAY \(MTT ASSAY\) | PPTX \[slideshare.net\]](#)
- [12. MTT assay protocol | Abcam \[abcam.com\]](#)
- [13. promega.com \[promega.com\]](#)
- [14. promega.com \[promega.com\]](#)
- [15. news-medical.net \[news-medical.net\]](#)
- [16. ch.promega.com \[ch.promega.com\]](#)
- [17. MTT assay - Wikipedia \[en.wikipedia.org\]](#)
- [18. fishersci.com \[fishersci.com\]](#)

- [19. CellTiter-Glo® Luminescent Cell Viability Assay Protocol \[promega.com\]](#)
- [20. mdpi.com \[mdpi.com\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for Cell Viability Assays in ADC Potency Testing]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10800616/docs#application-notes-and-protocols-for-cell-viability-assays-in-adc-potency-testing\]](https://www.benchchem.com/product/b10800616/docs#application-notes-and-protocols-for-cell-viability-assays-in-adc-potency-testing)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)